CID 688078
Description
CID 688078 is a useful research compound. Its molecular formula is C14H19N5O5 and its molecular weight is 337.33 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biochemistry
CID 688078 is a type of purine nucleoside . Purine nucleosides are fundamental components of DNA and RNA, and they play crucial roles in numerous biochemical processes. They are involved in protein synthesis, energy metabolism, and signal transduction .
Medicine
While there’s no direct mention of CID 688078 in medical applications, nucleosides and their analogues have been widely used in antiviral and anticancer therapies . They can be modified to interfere with the replication of cancerous or viral DNA.
Pharmacology
Nucleosides like CID 688078 could potentially be used in drug development . They can be incorporated into drugs to enhance their effectiveness or to create new mechanisms of action.
Molecular Biology
CID 688078, as a nucleoside, is a critical component in molecular biology research . It can be used in studies involving DNA replication, transcription, and translation. It can also be used in the development of new techniques for gene editing and genetic engineering.
Chemical Synthesis
Nucleosides are often used as starting materials or intermediates in the synthesis of more complex molecules . CID 688078 could potentially be used in the synthesis of new compounds for research or industrial applications.
Analytical Chemistry
CID 688078 could be used in the development of analytical methods . For example, it could be used as a standard in mass spectrometry to help identify and quantify other compounds.
Environmental Science
While there’s no direct mention of CID 688078 in environmental science applications, nucleosides and their analogues could potentially be used in environmental monitoring . They could help track the spread and impact of certain pollutants or toxins.
Material Science
Although there’s no direct mention of CID 688078 in material science applications, nucleosides and their analogues could potentially be used in the development of new materials . For example, they could be incorporated into polymers or other materials to give them new properties.
properties
IUPAC Name |
N-[9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3H-purin-2-yl]-2-methylpropanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N5O5/c1-6(2)12(22)17-14-16-11-10(13(23)18-14)15-5-19(11)9-3-7(21)8(4-20)24-9/h5-9,20-21H,3-4H2,1-2H3,(H2,16,17,18,22,23)/t7-,8+,9+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIDXEQFMTMICKG-DJLDLDEBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)C3CC(C(O3)CO)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C(=O)NC1=NC(=O)C2=C(N1)N(C=N2)[C@H]3C[C@@H]([C@H](O3)CO)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N5O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 688078 | |
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